Cas no 3539-43-3 (1-Hexadecanol,1-(dihydrogen phosphate))

• Product Name: 1-Hexadecanol,1-(dihydrogen phosphate)
• CAS No: 3539-43-3
• MF: C₁₆H₃₅O₄P
• MW: 322.420466661453
• MDL: MFCD00152098
• CID: 307786
• Update Time: 2026-05-14

1-Hexadecanol,1-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanol,1-(dihydrogen phosphate)
• hexadecyl dihydrogen phosphate
• 1-Hexadecanol,dihydrogen phosphate
• EINECS 222-581-1
• Hexadecyl phosphate
• monocetyl phosphate
• monocetylphosphoric acid
• monohexadecyl phosphate
• phosphoric acid cetyl ester
• phosphoric acid hexadecyl ester
• UNII-VT07D6X67O
• VT07D6X67O
• Hostaphat CC 100
• MAP 60H
• Monafax 160
• Mono-n-hexadecyl phosphate
• Monopalmityl phosphate
• Phosphoric acid monohexadecyl ester

• MDL： MFCD00152098
• Inchi： InChI=1S/C16H35O4P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-21(17,18)19/h2-16H2,1H3,(H2,17,18,19)
• InChI Key： ZUVCYFMOHFTGDM-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCOP(=O)(O)O

Computed Properties

• Exact Mass: 322.22700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 16

Experimental Properties

• Density: 1.013±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 75-77 ºC
• Solubility: Insuluble (3.1E-3 g/L) (25 ºC),
• PSA: 76.57000
• LogP: 5.57700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates

Additional information on 1-Hexadecanol,1-(dihydrogen phosphate)

Comprehensive Guide to 1-Hexadecanol,1-(dihydrogen phosphate) (CAS No. 3539-43-3): Properties, Applications, and Innovations

1-Hexadecanol,1-(dihydrogen phosphate), also known as hexadecyl phosphate (CAS No. 3539-43-3), is a versatile organic compound widely used in cosmetics, pharmaceuticals, and industrial formulations. This phospholipid derivative combines the hydrophobic properties of a C16 alkyl chain with the hydrophilic nature of a phosphate group, making it an excellent emulsifier and stabilizer. Recent trends in green chemistry and sustainable formulations have increased demand for this compound due to its biodegradability and compatibility with natural ingredients.

In the cosmetic industry, 1-Hexadecanol,1-(dihydrogen phosphate) is valued for its ability to enhance texture and stability in creams, lotions, and sunscreens. Its moisturizing effects align with the growing consumer preference for hydrating skincare products. Researchers are also exploring its potential in nanocarrier systems for targeted drug delivery, a hot topic in pharmaceutical innovation. The compound's amphiphilic structure enables it to form micelles, which can encapsulate active ingredients for improved bioavailability.

From a chemical synthesis perspective, CAS No. 3539-43-3 is synthesized through esterification of 1-hexadecanol with phosphoric acid under controlled conditions. Advanced catalytic methods have improved yield and purity, addressing industry demands for high-performance additives. Analytical techniques like HPLC and mass spectrometry ensure quality control, particularly for applications requiring ultra-pure grades.

Environmental considerations are driving innovations in bio-based surfactants, where hexadecyl phosphate shows promise as an alternative to petrochemical-derived emulsifiers. Its low ecotoxicity profile makes it suitable for eco-friendly detergents and agricultural adjuvants. Manufacturers are increasingly adopting life cycle assessment (LCA) approaches to validate its sustainability claims.

Frequently searched questions about 1-Hexadecanol,1-(dihydrogen phosphate) include its solubility characteristics (soluble in ethanol, partially soluble in water), storage conditions (recommended at 2-8°C in airtight containers), and compatibility with other ionic compounds. Recent patents highlight novel applications in 3D printing materials and biodegradable plastics, reflecting cross-industry relevance.

For researchers, key areas of interest include the compound's phase behavior in mixed surfactant systems and its role in membrane mimetics. The critical micelle concentration (CMC) of 3539-43-3 has been extensively studied for optimizing formulation efficiency. Emerging studies suggest synergistic effects with natural oils, opening possibilities for plant-based formulations in personal care products.

Regulatory compliance is straightforward for CAS 3539-43-3, as it is listed in INCI databases and approved for cosmetic use in major markets. However, manufacturers should verify regional variations in chemical regulations, especially concerning phosphate-containing compounds in specific applications.